6-methyl-N-(2-methylphenyl)-2-thien-2-ylimidazo[1,2-a]pyridin-3-amine

• IUPAC Name: 6-methyl-N-(2-methylphenyl)-2-thiophen-2-ylimidazo[1,2-a]pyridin-3-amine
• InChI: InChI=1S/C19H17N3S/c1-13-9-10-17-21-18(16-8-5-11-23-16)19(22(17)12-13)20-15-7-4-3-6-14(15)2/h3-12,20H,1-2H3
• InChI Key: QLEFUGYFMDRHEI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=NC(=C2NC3=CC=CC=C3C)C4=CC=CS4)C=C1
• Molecular Formula: C19H17N3S
• Molecular Weight: 319.4 g/mol

Description

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines has been developed based on the multicomponent condensation of 2-aminopyridines with arylglyoxals and Meldrum’s acid. This method is reasonably fast, very clean, high yielding, simple workup and environmentally benign.

Molecular Structure Analysis

The molecular structure of “6-methyl-N-(2-methylphenyl)-2-thien-2-ylimidazo[1,2-a]pyridin-3-amine” is complex and detailed analysis would require specific computational methods.

Chemical Reactions Analysis

The main literature method for the synthesis of imidazo[1,2-a]pyridin-3-yl-acetic acids consists of condensation of substituted 2-aminopyridines with α-halo ketones followed by the introduction of carboxymethyl function into the structure of the resulting imidazo[1,2-a]pyridine.

Future Directions

The development of new methods for the synthesis of imidazo[1,2-a]pyridin-3-yl-acetic acids which allow to obtain the target products in one synthetic stage with high yields is an urgent task. The molecular interactions of the derivatised conjugates in docking studies reveal their suitability for further development.